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Compound of Interest

Compound Name: N-Boc-Ibrutinib-d4

Cat. No.: B15557819

N-Boc-Ibrutinib-d4 is an intermediate used in the synthesis of Ibrutinib-d4, a deuterated
analog of Ibrutinib.[1] Ibrutinib is a potent and selective irreversible inhibitor of Bruton's tyrosine
kinase (Btk).[1] Given that Ibrutinib is classified as a hazardous/cytotoxic drug, N-Boc-
Ibrutinib-d4 should be handled with similar precautions to minimize occupational exposure.[2]
[3] This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for researchers, scientists, and drug development
professionals working with this compound.

Hazard Identification and Chemical Properties

While a specific Safety Data Sheet (SDS) for N-Boc-lbrutinib-d4 is not readily available, the
hazard profile of the parent compound, Ibrutinib, serves as a crucial reference. Ibrutinib is
known to be harmful if swallowed, cause skin and serious eye irritation, and may cause
respiratory irritation.[4] It is also suspected of causing cancer and may damage fertility or an
unborn child.[4] Prolonged or repeated exposure may cause organ damage.[4][5]

The table below summarizes key chemical data for N-Boc-lbrutinib-d4.
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Property Value Source
Molecular Formula C27H26D4aN6O3 [1]
Molecular Weight 490.59 g/mol [1]

tert-butyl (3R)-3-[4-amino-3-(4-
phenoxyphenyl)pyrazolo[3,4-

IUPAC Name d]pyrimidin-1-yl]-2,2,6,6- [6]
tetradeuteriopiperidine-1-

carboxylate

Refer to the supplier's Safety
Storage Temperature Data Sheet (SDS) for specific [1]

storage conditions.

Personal Protective Equipment (PPE)

The selection and proper use of PPE are critical to minimize exposure to potent pharmaceutical
compounds like N-Boc-Ibrutinib-d4.[7] A comprehensive PPE strategy should be implemented
for all personnel handling this compound.
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PPE Category

Item

Specifications and
Recommendations

Respiratory Protection

Powered Air-Purifying
Respirator (PAPR)

Recommended for procedures
with a high potential for
generating aerosols or dust.
Hoods or full-facepieces can
offer high Assigned Protection
Factors (APFs), potentially up
to 1000.[7][8]

Reusable Half or Full-

Facepiece Respirator

Use with appropriate

particulate filters (P100/FFP3).

A proper fit test is mandatory.

[7]

Disposable Respirators (e.g.,
N95)

Suitable for low-risk activities
but not recommended as the
primary respiratory protection
when handling highly potent
compounds.[7] An N95
respirator may be applicable if
required.[9]

Hand Protection

Double Gloving

Wear two pairs of nitrile
gloves.[7] The outer pair
should be changed

immediately if contaminated.[7]

Body Protection

Disposable Coveralls or Gown

Choose coveralls made from
materials like Tyvek® or
microporous film to protect
against chemical splashes and
dust.[7][10] Gowns should be
disposable, made of low-
permeability fabric, have long
sleeves with tight-fitting cuffs,
and fasten in the back.[11] A

dedicated lab coat, preferably
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disposable, should be worn

over personal clothing.[7]

Use chemical splash goggles

that create a complete seal
Safety Goggles or a Face

Eye Protection ) around the eyes. A face shield
Shield

can be worn over goggles for
additional protection.[3][7]

Disposable shoe covers
] should be worn in the
Foot Protection Shoe Covers ) )
designated handling area and

removed before exiting.[3][7]

Operational Plan: Safe Handling Workflow

A systematic approach is essential for safely handling N-Boc-lbrutinib-d4 from receipt to use.
The following workflow outlines the key steps.
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Receiving and Storage

Receiving:
- Inspect package for damage upon arrival.
- Trained personnel should handle the package.
- If damaged, treat as a spill.

ecure Transport

Storage:
- Store in a designated, clearly labeled area.
- Follow supplier's temperature recommendations.
- Store separately from other non-hazardous chemicals.

nitiate Experiment

Handling and Preparation

Don Appropriate PPE:
- Full PPE as per guidelines.

:

Weighing:
- Use a containment system (e.g., glove box or ventilated balance enclosure).
- Handle as a powder, minimizing dust generation.

:

Solution Preparation:
- Work in a chemical fume hood or biological safety cabinet.
- Use Luer-lock syringes and fittings to prevent leaks.

Post-Handling
Y

Decontamination:
- Clean all surfaces and equipment with a validated cleaning agent.

'

Waste Disposal:
- Dispose of all contaminated materials as hazardous waste.

Click to download full resolution via product page

Diagram 1: Workflow for Safe Handling of N-Boc-Ibrutinib-d4.
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Experimental Protocol: Step-by-Step Handling

e Preparation:

o Designate a specific area for handling N-Boc-Ibrutinib-d4.

o Ensure a chemical spill kit is readily accessible.[12]

o Verify that safety showers and eyewash stations are operational and accessible.[13][14]
o Personal Protective Equipment (PPE):

o Before entering the designated handling area, don the appropriate PPE as detailed in the
table above.

e Weighing and Reconstitution:

o When handling the solid form, conduct all manipulations within a certified chemical fume
hood, biological safety cabinet, or a glove box to prevent inhalation of airborne particles.

o For weighing, use a balance inside a ventilated enclosure.

o When preparing solutions, add the solvent to the vial containing the compound slowly to
avoid splashing. Use syringes and needles with Luer-lock fittings to minimize the risk of
spills.[11]

e Post-Handling Decontamination:

o Wipe down all work surfaces and equipment with an appropriate decontamination solution.

[7]
o Carefully doff PPE, avoiding self-contamination, and dispose of it as hazardous waste.

o Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of N-Boc-lIbrutinib-d4 and all contaminated materials is crucial to prevent
environmental contamination and accidental exposure. Do not dispose of this compound down
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the drain or in regular trash.[2]

Waste Generation

Contaminated Materials:
Unused/Expired Compound - Gloves, gowns, vials
\ - Bench paper, cleaning materials

Segregation&and Collic/tioﬂ/

Designated Hazardous Waste Container:
- Clearly labeled as 'Cytotoxic Waste'
- Puncture-resistant and leak-proof

Scheduled Pickup

Final Disposal

Licensed Hazardous Waste Contractor

;

High-Temperature Incineration

Click to download full resolution via product page

Diagram 2: Disposal Workflow for N-Boc-Ibrutinib-d4 and Contaminated Waste.

Experimental Protocol: Step-by-Step Disposal

e Segregation:
o Segregate all waste contaminated with N-Boc-Ibrutinib-d4 from other laboratory waste.

o This includes unused or expired compounds, contaminated PPE, labware (e.g., vials,
pipette tips), and cleaning materials.[15]

e Containment:
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o Place all solid and liquid waste into a dedicated, leak-proof, and puncture-resistant
container.

o The container must be clearly labeled as "Hazardous Cytotoxic Waste" or with equivalent
hazard communication.[15]

o Storage of Waste:

o Store the waste container in a secure, designated area away from general laboratory
traffic until it is collected for disposal.

e Final Disposal:

o Arrange for a licensed hazardous waste disposal company to collect and transport the
waste.

o The preferred method for the final disposal of cytotoxic waste is high-temperature
incineration.[2]

Spill Management and First Aid
Spill Management

In the event of a spill, immediate and appropriate action is necessary to contain the material
and protect personnel.

e Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill
area.

o Don PPE: Before attempting to clean the spill, don the full recommended PPE, including
respiratory protection.

e Contain the Spill:

o For powder spills: Gently cover the spill with a damp absorbent material to avoid making
the powder airborne.[2]

o For liquid spills: Cover with an appropriate absorbent material from a chemical spill kit.
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e Clean the Spill:

o Working from the outside in, carefully collect all absorbent material and any contaminated

items.

o Place all materials into the designated cytotoxic waste container.

o Decontaminate the Area:

o Clean the spill area with a suitable decontamination solution, followed by a rinse with

water.

o Dispose of all cleaning materials as cytotoxic waste.

First Aid Measures

In case of accidental exposure, follow these first aid procedures and seek immediate medical

attention.

Exposure Route

First Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes.[5][16]
Remove contact lenses if present and easy to
do so0.[13]

Skin Contact

Immediately wash off with plenty of soap and
water for at least 15 minutes.[5][17] Remove

contaminated clothing and shoes.[13]

Move the person to fresh air.[5][16] If breathing

Inhalation is difficult, give oxygen. If not breathing, give
artificial respiration.[5]
) Do NOT induce vomiting.[13] Clean mouth with
Ingestion

water and drink plenty of water afterward.[5][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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